Cas no 1420043-51-1 (Sulfapyrazole-(sulfanilamide ring-13C6))

• Product Name: Sulfapyrazole-(sulfanilamide ring-13C6)
• CAS No: 1420043-51-1
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 1068945
• PubChem ID: 329754053
• Update Time: 2025-11-02

Sulfapyrazole-(sulfanilamide ring-13C6) Chemical and Physical Properties

Names and Identifiers

• Sulfapyrazole-13C6
• Sulfapyrazole-(sulfanilamide ring-13C6)
• 4-Amino-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzene-13C6-sulfonamide
• UNII-K980HZ9QO4
• Q27282121
• SULFAZAMET [MI]
• Sulfapirazol [INN-Spanish]
• Sulfapirazol
• Solfapirazolo
• 1-Phenyl-3-methyl-5-sulfanilamidopyrazole
• EINECS 212-707-3
• Sulfazamet (USAN/INN)
• Vesulong vet.
• K980HZ9QO4
• DTXSID30234391
• SULFAZAMET
• 4-Amino-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzene-1-sulfonamide
• Sulfamethylphenazole; Sulfapyrazole; Vesulong
• Sulphapyrazole
• 4-Amino-N-(5-methyl-2-phenyl-2H-pyrazol-3-yl)-benzene-13C6-sulfon-amide
• 852-19-7
• SCHEMBL193436
• EN300-18563421
• 4-amino-N-(5-methyl-2-phenylpyrazol-3-yl)benzenesulfonamide
• D05954
• Sulfapyrazole
• sulfamethylphenazole
• NS00009771
• Sulfapyrazol
• Sulfapyrazolum [INN-Latin]
• Sulfapyrazole [INN]
• 1420043-51-1
• Sulfapyrazolum
• Benzenesulfonamide, 4-amino-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-
• Solfapirazolo [DCIT]
• CHEMBL2104908
• Sulfamethylphenazole 100 microg/mL in Acetonitrile
• MTERSQYMYBGZTP-UHFFFAOYSA-N
• Ba 18605
• Sulfazamet [USAN]

• MDL： MFCD23136995
• Inchi： 1S/C16H16N4O2S/c1-12-11-16(20(18-12)14-5-3-2-4-6-14)19-23(21,22)15-9-7-13(17)8-10-15/h2-11,19H,17H2,1H3
• InChI Key： MTERSQYMYBGZTP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1=CC(C)=NN1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 328.09939694g/mol
• Monoisotopic Mass: 328.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.4Ų

Sulfapyrazole-(sulfanilamide ring-13C6) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Sulfapyrazole-(sulfanilamide ring-13C6)

Recent Advances in Sulfapyrazole-(sulfanilamide ring-13C6) Research: A Focus on Compound 1420043-51-1

The compound 1420043-51-1 and its isotopically labeled derivative, Sulfapyrazole-(sulfanilamide ring-13C6), have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the study of sulfonamide-based therapeutics, which have been widely used for their antibacterial properties. Recent studies have explored their potential in novel drug development, metabolic pathway analysis, and as tools for advanced isotopic labeling techniques.

One of the key areas of research involves the use of Sulfapyrazole-(sulfanilamide ring-13C6) as a stable isotope-labeled internal standard in mass spectrometry-based quantitative analysis. This application is particularly valuable in pharmacokinetic studies, where precise measurement of drug concentrations in biological matrices is essential. The incorporation of 13C6 into the sulfanilamide ring enhances the accuracy and reliability of these measurements, minimizing interference from endogenous compounds.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the metabolic stability and bioavailability of 1420043-51-1 in preclinical models. The results indicated that this compound exhibits favorable pharmacokinetic properties, including moderate plasma protein binding and good oral bioavailability. These findings suggest its potential as a lead compound for further optimization in drug development programs targeting bacterial infections.

Another notable advancement is the application of Sulfapyrazole-(sulfanilamide ring-13C6) in tracer studies to elucidate the metabolic fate of sulfonamide drugs. By employing this isotopically labeled compound, researchers have been able to track the distribution and transformation of sulfonamides in vivo, providing insights into their mechanisms of action and potential side effects. This approach has proven particularly useful in understanding drug-drug interactions and the role of gut microbiota in sulfonamide metabolism.

Furthermore, computational modeling studies have leveraged the structural features of 1420043-51-1 to design novel sulfonamide derivatives with enhanced antibacterial activity and reduced toxicity. Molecular docking simulations have identified key interactions between this compound and bacterial dihydropteroate synthase (DHPS), the primary target of sulfonamide drugs. These insights are guiding the rational design of next-generation sulfonamides with improved target specificity.

The synthesis and characterization of Sulfapyrazole-(sulfanilamide ring-13C6) have also seen significant improvements. Recent protocols have optimized the incorporation of 13C6 into the sulfanilamide ring, achieving higher isotopic purity and yield. These advancements are critical for ensuring the reliability of studies utilizing this compound as an analytical standard or metabolic tracer.

In conclusion, the ongoing research on 1420043-51-1 and Sulfapyrazole-(sulfanilamide ring-13C6) underscores their importance in both basic and applied pharmaceutical sciences. From serving as analytical tools to informing drug design strategies, these compounds continue to contribute valuable insights into sulfonamide pharmacology. Future studies are expected to further explore their therapeutic potential and expand their applications in precision medicine and metabolic research.